Cas no 1091075-03-4 (N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide)

• Product Name: N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide
• CAS No: 1091075-03-4
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 6007390
• PubChem ID: 27449247
• Update Time: 2025-10-31

N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide
• N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-2-methylbenzamide
• F5327-0317
• N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-2-methylbenzamide
• 1091075-03-4
• AKOS024507052

• Inchi： 1S/C21H25NO3/c1-16-7-3-4-8-17(16)20(23)22-15-21(11-13-25-14-12-21)18-9-5-6-10-19(18)24-2/h3-10H,11-15H2,1-2H3,(H,22,23)
• InChI Key： RFSPPWKMZCFXJJ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2OC)(CNC(C2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 339.18344366g/mol
• Monoisotopic Mass: 339.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Additional information on N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide

N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide: A Comprehensive Overview

CAS No. 1091075-03-4, commonly referred to as N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a substituted oxane ring. The presence of the methoxy group on the phenyl ring and the methyl group on the benzamide further enhances its chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide involves a series of carefully designed reactions, including nucleophilic substitution, condensation, and cyclization steps. Recent advancements in catalytic methods have enabled the efficient and selective preparation of this compound, ensuring high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most intriguing aspects of this compound is its potential application in drug development. Studies have shown that N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide exhibits promising biological activity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, recent research has highlighted its ability to modulate acetylcholinesterase activity, which is a key target in the treatment of Alzheimer's disease. This finding has sparked further investigations into its pharmacokinetic properties and toxicity profiles.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its rigid structure and ability to form stable complexes make it a valuable component in the development of advanced materials such as polymers and nanocomposites. Recent studies have demonstrated its use as a building block for self-assembling materials, which could revolutionize fields like electronics and sensors.

The chemical stability of CAS No. 1091075-03-4 under various conditions has been extensively studied. It has been found to be relatively stable under normal storage conditions but exhibits reactivity under specific thermal or oxidative environments. This information is crucial for its safe handling and storage in industrial settings.

From an environmental standpoint, understanding the degradation pathways of N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide is essential for assessing its ecological impact. Recent research has revealed that it undergoes microbial degradation under aerobic conditions, producing less harmful byproducts. This knowledge is vital for regulatory compliance and sustainable chemical practices.

In conclusion, CAS No. 1091075-03-4, or N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylbenzamide, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within the chemical and pharmaceutical industries.